Cas no 1414513-84-0 (3-phenyloxetane-3-carbonitrile)
1414513-84-0 structure
Product Name:3-phenyloxetane-3-carbonitrile
CAS No:1414513-84-0
MF:C10H9NO
MW:159.1846
CID:4698902
Update Time:2023-11-20
3-phenyloxetane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxetanecarbonitrile, 3-phenyl-
- 1-(3-Ethyl-oxetan-3-yl)ethanone
- 3-Phenyl-3-oxetanecarbonitrile
- 3-Phenyloxetane-3-carbonitrile
- 3-phenyloxetane-3-carbonitrile
-
- Inchi： 1S/C10H9NO/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h1-5H,7-8H2
- InChI Key： IWRBDUUCHRYGBF-UHFFFAOYSA-N
- SMILES： O1C([H])([H])C(C#N)(C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Topological Polar Surface Area: 33
3-phenyloxetane-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291860-1g |
3-Phenyloxetane-3-carbonitrile |
1414513-84-0 | 95+% | 1g |
$1897 | 2021-06-09 | |
| Chemenu | CM291860-1g |
3-Phenyloxetane-3-carbonitrile |
1414513-84-0 | 95%+ | 1g |
$1225 | 2023-03-07 | |
| Enamine | EN300-645561-1.0g |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 1.0g |
$1216.0 | 2023-03-05 | ||
| Enamine | EN300-645561-2.5g |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 2.5g |
$2520.0 | 2023-03-05 | ||
| Enamine | EN300-645561-5.0g |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 5.0g |
$3190.0 | 2023-03-05 | ||
| Enamine | EN300-645561-10.0g |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 10.0g |
$4013.0 | 2023-03-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBOX0162-100MG |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 95% | 100MG |
￥ 1,999.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBOX0162-250MG |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 95% | 250MG |
￥ 3,201.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBOX0162-500MG |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 95% | 500MG |
￥ 5,332.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBOX0162-1G |
3-phenyloxetane-3-carbonitrile |
1414513-84-0 | 95% | 1g |
￥ 7,999.00 | 2023-03-31 |
3-phenyloxetane-3-carbonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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